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Compound of Interest

Compound Name: Erbium sulfate

Cat. No.: B085261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility of erbium
sulfate octahydrate (Er₂(SO₄)₃·8H₂O). This document consolidates available quantitative data,

outlines a detailed experimental protocol for solubility determination, and presents a logical

workflow for this procedure. This information is intended to support research and development

activities where precise control of erbium sulfate concentration in aqueous solutions is critical.

Quantitative Solubility Data
The solubility of erbium sulfate octahydrate in water exhibits a retrograde relationship with

temperature, meaning it becomes less soluble as the temperature increases. This is a common

characteristic among lanthanide sulfates.[1] The available quantitative data for the solubility of

erbium sulfate octahydrate in water is summarized in the table below.

Temperature (°C) Solubility ( g/100 mL)

20 16.0

40 6.53

Data sourced from multiple references.[1][2][3]
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A recent study on the solubilities of heavy rare earth sulfates, including erbium, confirmed that

the octahydrate is the stable solid phase in equilibrium with the aqueous solution at

temperatures between 25°C and 95°C.[4] The study also affirmed the trend of decreasing

solubility with increasing temperature for these compounds.[4]

Experimental Protocol for Solubility Determination
The following protocol details a reliable method for determining the solubility of erbium sulfate
octahydrate in water at various temperatures. This method is based on the principle of creating

a saturated solution at a specific temperature and then quantifying the concentration of the

dissolved solute.

2.1. Materials and Equipment

Erbium (III) sulfate octahydrate (99.9%+ purity)

Deionized or distilled water

Temperature-controlled water bath or shaker

Calibrated thermometer

Analytical balance (±0.0001 g)

Volumetric flasks

Pipettes

Drying oven

Beakers and flasks

Magnetic stirrer and stir bars

Filtration apparatus (e.g., syringe filters or vacuum filtration)

2.2. Procedure
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Preparation of Saturated Solutions:

Add an excess amount of erbium sulfate octahydrate to a known volume of deionized

water in a sealed flask. The excess solid is crucial to ensure saturation.

Place the flask in a temperature-controlled water bath set to the desired temperature (e.g.,

20°C, 30°C, 40°C, etc.).

Continuously agitate the solution using a magnetic stirrer to facilitate the dissolution

process and ensure equilibrium is reached. The time to reach equilibrium should be

determined empirically, but a minimum of 24 hours is recommended.

Sample Collection and Filtration:

Once equilibrium is achieved, cease stirring and allow the undissolved solid to settle.

Carefully draw a known volume of the supernatant (the clear liquid above the solid) using

a pre-heated or temperature-equilibrated pipette to prevent precipitation upon cooling.

Immediately filter the collected sample using a syringe filter into a pre-weighed volumetric

flask. This step is critical to remove any undissolved microcrystals.

Gravimetric Analysis:

Accurately weigh the volumetric flask containing the filtered saturated solution.

Gently evaporate the water from the solution by placing the flask in a drying oven at a

temperature sufficient to remove the water without decomposing the erbium sulfate (e.g.,

105°C).

Once all the water has evaporated, allow the flask to cool to room temperature in a

desiccator to prevent moisture absorption.

Weigh the flask containing the dried erbium sulfate residue.

Repeat the drying and weighing steps until a constant mass is achieved.

Calculation of Solubility:
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Calculate the mass of the dissolved erbium sulfate octahydrate by subtracting the initial

weight of the empty flask from the final constant weight.

The solubility can then be expressed in grams per 100 mL of water.

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of erbium sulfate octahydrate.
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Experimental workflow for solubility determination.
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This guide provides foundational information for professionals working with erbium sulfate
octahydrate. For applications requiring solubility data at temperatures not listed, it is

recommended to perform experimental determinations following the outlined protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b085261?utm_src=pdf-body
https://www.benchchem.com/product/b085261?utm_src=pdf-custom-synthesis
http://www.sciencemadness.org/talk/viewthread.php?tid=154760
http://www.sciencemadness.org/talk/viewthread.php?tid=154760
https://www.drugfuture.com/chemdata/Erbium-Sulfate.html
https://en.wikipedia.org/wiki/Erbium(III)_sulfate
https://www.researchgate.net/publication/374154722_Solubilities_of_individual_light_rare_earth_sulfates_lanthanum_to_europium_in_water_and_H2SO4_solutions_neodymium_sulfate
https://www.benchchem.com/product/b085261#erbium-sulfate-octahydrate-solubility-in-water
https://www.benchchem.com/product/b085261#erbium-sulfate-octahydrate-solubility-in-water
https://www.benchchem.com/product/b085261#erbium-sulfate-octahydrate-solubility-in-water
https://www.benchchem.com/product/b085261#erbium-sulfate-octahydrate-solubility-in-water
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085261?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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